Cas no 1189911-53-2 (Ethyl 2-Oxo-4-phenylbutyrate-d5)
1189911-53-2 structure
Product Name:Ethyl 2-Oxo-4-phenylbutyrate-d5
CAS No:1189911-53-2
MF:C12H14O3
MW:211.268572330475
CID:824420
PubChem ID:71316651
Update Time:2025-04-19
Ethyl 2-Oxo-4-phenylbutyrate-d5 Chemical and Physical Properties
Names and Identifiers
-
- ETHYL 2-OXO-4-PHENYLBUTYRATE D5
- Ethyl 2-Oxo-4-phenylbutyrate-d5
- 2-Oxo-4-phenylbutyric Acid Ethyl Ester-d5
- A-Oxo-benzenebutanoic Acid Ethyl Ester-d5
- Ethyl 2-Oxo-4-phenylbutanoate-d5
- Ethyl 4-Phenyl-2-oxobutanoate-d5
- Ethyl 4-Phenyl-2-oxobutyrate-d5
- Ethyl Benzylpyruvate-d5
-
- Inchi: 1S/C12H14O3/c1-2-15-12(14)11(13)9-8-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3/i3D,4D,5D,6D,7D
- InChI Key: STPXIOGYOLJXMZ-DKFMXDSJSA-N
- SMILES: O(CC)C(C(CCC1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])=O)=O
Computed Properties
- Exact Mass: 211.12600
- Monoisotopic Mass: 211.125678034g/mol
- Isotope Atom Count: 5
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37000
- LogP: 1.75140
Ethyl 2-Oxo-4-phenylbutyrate-d5 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E925387-5mg |
Ethyl 2-Oxo-4-phenylbutyrate-d5 |
1189911-53-2 | 5mg |
$ 144.00 | 2023-09-07 | ||
| TRC | E925387-50mg |
Ethyl 2-Oxo-4-phenylbutyrate-d5 |
1189911-53-2 | 50mg |
$ 1108.00 | 2023-09-07 | ||
| TRC | E925387-100mg |
Ethyl 2-Oxo-4-phenylbutyrate-d5 |
1189911-53-2 | 100mg |
$ 1981.00 | 2023-09-07 | ||
| eNovation Chemicals LLC | Y1243738-500mg |
Ethyl 2-Oxo-4-phenylbutyrate d5 |
1189911-53-2 | 98%D | 500mg |
$2535 | 2024-06-07 | |
| A2B Chem LLC | AD61673-250mg |
Ethyl 2-Oxo-4-phenylbutyrate d5 |
1189911-53-2 | 250mg |
$450.00 | 2024-04-20 | ||
| A2B Chem LLC | AD61673-500mg |
Ethyl 2-Oxo-4-phenylbutyrate d5 |
1189911-53-2 | 500mg |
$656.00 | 2024-04-20 |
Ethyl 2-Oxo-4-phenylbutyrate-d5 Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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